2-phenyl-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)butanamide

• IUPAC Name: 2-phenyl-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]butanamide
• InChI: InChI=1S/C20H22N4O/c1-2-17(16-8-4-3-5-9-16)20(25)23-13-15-24-14-12-22-19(24)18-10-6-7-11-21-18/h3-12,14,17H,2,13,15H2,1H3,(H,23,25)
• InChI Key: WHHBCKMEDXPTOD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCN2C=CN=C2C3=CC=CC=N3
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

“2-Phenyl-2-(pyridin-2-yl)acetamide” is a chemical compound with the CAS Number: 7251-52-7. It has a molecular weight of 212.25.

Molecular Structure Analysis

The molecular formula of “2-Phenyl-2-(pyridin-2-yl)acetamide” is C13H12N2O.

Physical And Chemical Properties Analysis

“2-Phenyl-2-(pyridin-2-yl)acetamide” is a solid at room temperature. It has a high GI absorption and is BBB permeant. It is not a P-gp substrate and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4.

Scientific Research Applications

Synthesis Techniques

• A study by Crawforth and Paoletti (2009) described a one-pot synthesis technique for imidazo[1,5-a]pyridines, demonstrating the chemical versatility in introducing various substituents to the imidazo[1,5-a]pyridine structure. This technique is valuable for creating derivatives with specific properties.

Material Science Applications

• Research by Wang et al. (2015) on pyridine-containing phenanthroimidazole derivatives as ETMs for OLEDs indicated that these compounds can significantly improve OLED performance through enhanced electron mobility and optimized energy levels. This suggests that structurally related compounds may also find applications in electronic and photonic devices.

Pharmaceutical Research

• A novel approach to dopamine delivery in the brain through codrugs of GABAergic agent 2-phenyl-imidazo[1,2-a]pyridinacetamide and dopamine or ethyl ester L-Dopa was explored by Denora et al. (2012). This study highlights the therapeutic potential of imidazo[1,2-a]pyridine derivatives in neuropharmacology.

Fluorescent Organic Compounds

• The fluorescent properties of imidazo[1,2-a]pyridine-based compounds were investigated by Tomoda et al. (1999), revealing that certain derivatives exhibit strong fluorescence. This property could be useful in developing novel fluorescent markers or probes in biological and material sciences.

Safety and Hazards

The compound has a GHS07 signal word of “Warning” and hazard statements H315-H319. The precautionary statements include P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313.